Cas no 1804693-07-9 (5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid)

• Product Name: 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid
• CAS No: 1804693-07-9
• MF: C₈H₇F₂NO₂
• MW: 187.143489122391
• CID: 4849215
• Update Time: 2025-10-21

5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid

• Inchi： 1S/C8H7F2NO2/c1-4-2-5(8(12)13)6(3-11-4)7(9)10/h2-3,7H,1H3,(H,12,13)
• InChI Key： LZWQVGUDFQUEDG-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C)C=C1C(=O)O)F

Computed Properties

• Exact Mass: 187.04448479 g/mol
• Monoisotopic Mass: 187.04448479 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 50.2
• Molecular Weight: 187.14

Additional information on 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid

Introduction to 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic Acid (CAS No. 1804693-07-9)

5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1804693-07-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a difluoromethyl group and a methyl group attached to a pyridine ring, making it an intriguing molecule for various biological and chemical studies.

The difluoromethyl group in 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The presence of this group has been shown to enhance the potency and selectivity of various pharmaceutical agents, making it a valuable scaffold in drug design and development.

In recent years, there has been a growing interest in the use of fluorinated compounds in medicinal chemistry due to their ability to improve pharmacological properties such as metabolic stability, bioavailability, and receptor binding affinity. 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid is no exception, and its structure has been extensively studied for its potential in developing novel therapeutic agents.

One of the key areas of research involving 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid is its application in the treatment of inflammatory diseases. Studies have shown that this compound exhibits potent anti-inflammatory activity by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are critical mediators of inflammatory responses.

Beyond its anti-inflammatory properties, 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid has also shown promise in the treatment of neurodegenerative disorders. Research has demonstrated that this compound can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegeneration. This makes it a potential candidate for the development of neuroprotective drugs.

In addition to its therapeutic applications, 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid is also used as an intermediate in the synthesis of other valuable compounds. Its unique structure allows for facile functionalization, making it a useful building block in organic synthesis. For example, it can be readily converted into various derivatives through reactions such as esterification, amidation, and halogenation.

The synthesis of 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid has been optimized using modern synthetic techniques to ensure high yields and purity. Common synthetic routes involve the condensation of 2-methylpyridine with difluoroacetic acid or its derivatives, followed by appropriate functional group manipulations to achieve the desired product. These methods have been refined to minimize side reactions and improve overall efficiency.

The physical and chemical properties of 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid have been well-characterized. It is a white crystalline solid with a melting point ranging from 130°C to 135°C. The compound is soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but exhibits limited solubility in water. These properties make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

In terms of safety and handling, while 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid is not classified as a hazardous material, standard laboratory practices should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent skin contact and inhalation. Additionally, it should be stored in a cool, dry place away from incompatible materials.

The future prospects for 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid are promising. Ongoing research is focused on exploring its potential applications in areas such as cancer therapy, antimicrobial agents, and metabolic disorders. With continued advancements in synthetic methods and biological evaluation techniques, this compound is expected to play a significant role in the development of new pharmaceuticals.

In conclusion, 5-(Difluoromethyl)-2-methylpyridine-4-carboxylic acid (CAS No. 1804693-07-9) is a multifaceted compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery and development, and ongoing studies continue to uncover new possibilities for its use in various therapeutic areas.